N-isopropyl-5-(2-oxo-1,2-dihydro-3-pyridinyl)-1,2,4-oxadiazole-3-carboxamide

• IUPAC Name: 5-(2-oxo-1H-pyridin-3-yl)-N-propan-2-yl-1,2,4-oxadiazole-3-carboxamide
• InChI: InChI=1S/C11H12N4O3/c1-6(2)13-10(17)8-14-11(18-15-8)7-4-3-5-12-9(7)16/h3-6H,1-2H3,(H,12,16)(H,13,17)
• InChI Key: NOGCSTHPEYTLDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=NOC(=N1)C2=CC=CNC2=O
• Molecular Formula: C11H12N4O3
• Molecular Weight: 248.24 g/mol

Description

N-isopropyl-5-(2-oxo-1,2-dihydro-3-pyridinyl)-1,2,4-oxadiazole-3-carboxamide, also known as CPI-455, is a novel compound that has been studied for its potential applications in scientific research. CPI-455 was first synthesized in 2014 and has since been the subject of several studies exploring its mechanism of action and potential uses in various fields.

Scientific Research Applications

Antimycobacterial Activity

Research has shown that pyridines and pyrazines substituted with 1,2,4-oxadiazole-5-ones demonstrate significant antimycobacterial activity against Mycobacterium tuberculosis. These compounds, acting as carboxylic acid isosteres, have been synthesized and tested for their potency, showing activities that range from moderate to significantly higher than that of pyrazinamide, a known antimycobacterial drug (Gezginci, Martin, & Franzblau, 1998).

Antiallergic and Antianaphylactic Agents

Another study outlined the synthesis of compounds with antiallergic activity, specifically focusing on 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines. These compounds, particularly those bearing an isopropyl group at the 7-position, exhibited significant antiallergic activity. Their effectiveness was compared to disodium cromoglycate, a known antiallergic agent, with some derivatives showing up to 184 times the potency. These findings suggest potential clinical applications in antiallergic therapies (Nohara et al., 1985).

Crystal Engineering and Pharmaceutical Cocrystals

Research into carboxamide-pyridine N-oxide heterosynthons has revealed their utility in crystal engineering and the formulation of pharmaceutical cocrystals. These synthons, characterized by N-H...O hydrogen bonding and C-H...O interactions, facilitate the assembly of isonicotinamide N-oxide into a triple helix architecture. This property is exploited to synthesize cocrystals of barbiturate drugs, showcasing the compound's significance in the development of novel pharmaceutical materials (Reddy, Babu, & Nangia, 2006).

Organic Light-Emitting Diodes (OLEDs)

In the field of materials science, specifically in the development of organic light-emitting diodes (OLEDs), the compound has been explored for its potential as a hole-blocking material. Studies focusing on the synthesis and device performance of bis(1,3,4-oxadiazole) systems highlight their application in improving the efficiency of OLEDs. This research underscores the compound's relevance in advancing optoelectronic devices (Wang et al., 2001).